Cas no 688336-98-3 (2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide)

• Product Name: 2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide
• CAS No: 688336-98-3
• MF: C₁₈H₁₅F₂N₃OS
• MW: 359.39300942421
• CID: 6437277
• Update Time: 2025-05-20

2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide
• N-(4-fluorobenzyl)-2-((1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetamide
• Acetamide, 2-[[1-(4-fluorophenyl)-1H-imidazol-2-yl]thio]-N-[(4-fluorophenyl)methyl]-

• Inchi： 1S/C18H15F2N3OS/c19-14-3-1-13(2-4-14)11-22-17(24)12-25-18-21-9-10-23(18)16-7-5-15(20)6-8-16/h1-10H,11-12H2,(H,22,24)
• InChI Key： GEXWBCJOQVJKLC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)CSC1N(C2=CC=C(F)C=C2)C=CN=1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 13.87±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide

Compound CAS No 688336-98-3: 2-{1-(4-Fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide

Compound CAS No 688336-98-3, also known as 2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising functional characteristics, which have been explored in recent studies.

The molecular structure of this compound is characterized by the presence of a fluorophenyl group attached to an imidazole ring, which is further connected via a sulfanyl group to a methylacetamide moiety. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable candidate for research in fields such as drug discovery, material science, and catalysis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield but also enhanced the purity of the compound, facilitating its application in high-throughput screening and other analytical processes.

In terms of biological activity, studies have demonstrated that CAS No 688336-98-3 exhibits potent inhibitory effects against certain enzymes, making it a promising lead compound for drug development. Its ability to interact with specific biological targets has been validated through in vitro assays, paving the way for further exploration in preclinical models.

Beyond its biological applications, this compound has shown potential in material science, particularly in the development of advanced polymers and coatings. Its unique chemical structure allows for tailored modifications that can enhance the mechanical and thermal properties of materials, addressing emerging demands in industries such as electronics and aerospace.

The integration of computational chemistry tools has significantly contributed to understanding the behavior of this compound at the molecular level. Advanced simulations have provided insights into its electronic distribution, reactivity patterns, and interaction dynamics with other molecules, further solidifying its role as a versatile building block in chemical research.

In conclusion, CAS No 688336-98-3, or 2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide, stands out as a multifaceted compound with vast opportunities for innovation across diverse scientific domains. Its continued exploration will undoubtedly unlock new possibilities, driving advancements in both academic research and industrial applications.